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Compound of Interest

Compound Name: CGP44532

Cat. No.: B1668507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central

nervous system (CNS), playing a crucial role in regulating neuronal excitability. The GABAergic

system, through its receptors, presents a significant target for therapeutic intervention in a

variety of neurological and psychiatric disorders. Among the tools available to study this

complex system, the compound CGP44532 has emerged as a valuable asset. This technical

guide provides an in-depth overview of CGP44532, its mechanism of action, experimental

applications, and the methodologies for its use in research.

CGP44532, chemically known as (3-amino-2(S)-hydroxypropyl)methylphosphinic acid, is a

potent and highly selective agonist for the GABA B receptor.[1] Its utility as a research tool

stems from its ability to specifically activate these receptors, allowing for the elucidation of their

role in various physiological and pathological processes.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a research compound is

essential for its proper handling, storage, and application in experimental settings.
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Property Value Reference

Chemical Name

(3-amino-2(S)-

hydroxypropyl)methylphosphini

c acid

[2]

Molecular Formula C4H12NO3P [2]

Molecular Weight 153.12 g/mol [2]

Melting Point Data not available

Solubility Soluble in aqueous solutions

pEC50 5.63 µM [3]

Mechanism of Action and Signaling Pathways
CGP44532 exerts its effects by acting as an agonist at GABA B receptors. GABA B receptors

are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory

neurotransmission.[4] These receptors are heterodimers, composed of GABA B1 and GABA B2

subunits, and their activation initiates a cascade of intracellular signaling events.[5]

Upon binding of an agonist like CGP44532, the GABA B receptor activates associated Gi/o

proteins. This activation leads to the dissociation of the G-protein into its Gα and Gβγ subunits,

which in turn modulate the activity of downstream effectors.[4]

The primary signaling pathways activated by GABA B receptors include:

Inhibition of Adenylyl Cyclase: The Gαi/o subunit inhibits the enzyme adenylyl cyclase,

leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4]

Modulation of Ion Channels: The Gβγ subunit directly interacts with and modulates the

activity of ion channels. This includes the activation of G-protein-coupled inwardly rectifying

potassium (GIRK) channels, leading to potassium efflux and hyperpolarization of the

neuronal membrane, and the inhibition of voltage-gated calcium channels (VGCCs), which

reduces calcium influx and subsequent neurotransmitter release.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1668507?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668507?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CGP 44532, a GABAB receptor agonist, is hedonically neutral and reduces cocaine-
induced enhancement of reward - PubMed [pubmed.ncbi.nlm.nih.gov]

2. [(2S)-3-amino-2-hydroxypropyl]-methylphosphinic acid [stenutz.eu]

3. medchemexpress.com [medchemexpress.com]

4. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated
signaling - PMC [pmc.ncbi.nlm.nih.gov]

5. Roles of GABAB receptor subtypes in presynaptic auto- and heteroreceptor function
regulating GABA and glutamate release - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [CGP44532: A Comprehensive Technical Guide for
Researchers in the GABAergic System]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668507#cgp44532-as-a-tool-for-studying-
gabaergic-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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